Cas no 1022045-41-5 (1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea)

• Product Name: 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea
• CAS No: 1022045-41-5
• MF: C₁₆H₁₅F₃N₂S
• MW: 324.363912820816
• MDL: MFCD04154148
• CID: 4676896
• Update Time: 2025-10-29

1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHYLPHENYL)-3-((3-(TRIFLUOROMETHYL)PHENYL)METHYL)THIOUREA
• 1-(2-methylphenyl)-3-{[3-(trifluoromethyl)phenyl]methyl}thiourea
• 1-(2-methylphenyl)-3-[[3-(trifluoromethyl)phenyl]methyl]thiourea
• 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea

• MDL： MFCD04154148
• Inchi： 1S/C16H15F3N2S/c1-11-5-2-3-8-14(11)21-15(22)20-10-12-6-4-7-13(9-12)16(17,18)19/h2-9H,10H2,1H3,(H2,20,21,22)
• InChI Key： JZAJQYCFMCPWSJ-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1C)NCC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea

1-(2-Methylphenyl)-3-((3-(Trifluoromethyl)phenyl)methyl)thiourea: A Comprehensive Overview

1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea, with the CAS number 1022045-41-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thiourea moiety, a 2-methylphenyl group, and a 3-(trifluoromethyl)phenylmethyl group. These functional groups contribute to its diverse chemical properties and biological activities.

The synthesis of 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea typically involves the reaction of 2-methylbenzothioamide with 3-(trifluoromethyl)benzaldehyde, followed by the formation of the thiourea linkage. The reaction conditions, such as temperature, solvent, and catalysts, can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of its physical properties, 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea is a white crystalline solid with a melting point ranging from 185 to 187°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical and preparative techniques.

The biological activity of 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been found to induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells.

The mechanism of action of 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of signaling pathways such as NF-κB and MAPK, which are known to play crucial roles in inflammation and cancer progression. Another potential mechanism is the interaction with specific protein targets, such as enzymes involved in cell metabolism or signaling cascades.

Beyond its biological activities, 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea has also shown promise in materials science applications. Its unique chemical structure makes it a suitable candidate for the development of functional materials with specific properties. For example, it can be used as a building block for the synthesis of polymers or supramolecular assemblies with tailored functionalities.

In conclusion, 1-(2-Methylphenyl)-3-((3-(trifluoromethyl)phenyl)methyl)thiourea (CAS No. 1022045-41-5) is a versatile compound with a wide range of potential applications. Its unique structural features and biological activities make it an attractive target for further research and development in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in various scientific and industrial fields.